Cas no 1805260-57-4 (4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1805260-57-4
• MF: C₈H₃ClF₂N₂O₂
• MW: 232.571427583694
• CID: 4865768
• Update Time: 2025-05-22

4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H3ClF2N2O2/c9-4-1-3(2-12)13-6(7(10)11)5(4)8(14)15/h1,7H,(H,14,15)
• InChI Key： JVPCRKOVJWJPFK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)N=C(C(F)F)C=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 1.7
• Topological Polar Surface Area: 74

Additional information on 4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid

4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid: A Comprehensive Overview

4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid, also known by its CAS number 1805260-57-4, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyridine ring substituted with a chlorine atom at position 4, a cyano group at position 6, a difluoromethyl group at position 2, and a carboxylic acid group at position 3. These substituents contribute to the compound's distinct reactivity and functionality.

The synthesis of 4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high selectivity. This approach not only reduces reaction time but also minimizes the formation of by-products, making it more environmentally friendly and cost-effective.

The chemical structure of this compound plays a crucial role in its biological activity. The presence of electron-withdrawing groups such as chlorine, cyano, and difluoromethyl enhances the compound's ability to interact with biological targets. For example, the carboxylic acid group can form hydrogen bonds with proteins, making it a promising candidate for drug design. Recent research has highlighted its potential as an inhibitor of certain enzymes involved in metabolic pathways, offering new avenues for therapeutic interventions.

In the field of agrochemistry, 4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid has shown remarkable activity as a herbicide. Its ability to inhibit specific plant enzymes makes it effective in controlling weeds without adversely affecting crops. Studies conducted under controlled conditions have demonstrated its high efficacy against a wide range of weed species, making it a valuable addition to modern agricultural practices.

The compound's unique properties also extend to materials science. Researchers have investigated its potential as a building block for advanced materials such as polymers and nanoparticles. The pyridine ring's aromaticity and the substituents' electronic effects make it suitable for applications in electronics and optoelectronics. Recent breakthroughs in nanotechnology have leveraged this compound to develop novel materials with enhanced conductivity and stability.

From an environmental perspective, understanding the fate and behavior of 4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid in natural systems is critical. Studies have shown that it undergoes rapid degradation under UV light, reducing its persistence in aquatic environments. This characteristic is particularly important for ensuring the compound's safe use in agricultural and industrial applications.

In conclusion, 4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid (CAS No: 1805260-57-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new potentials, this compound is poised to make significant contributions to science and technology.